Cas no 19820-47-4 (4-methoxyphenyl 2,2-dimethylpropanoate)

4-methoxyphenyl 2,2-dimethylpropanoate structure
19820-47-4 structure
Product Name:4-methoxyphenyl 2,2-dimethylpropanoate
CAS No:19820-47-4
MF:C12H16O3
MW:208.253643989563
CID:908446
PubChem ID:318218
Update Time:2025-04-19

4-methoxyphenyl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

    • 4-methoxyphenyl 2,2-dimethylpropanoate
    • (4-methoxyphenyl) 2,2-dimethylpropanoate
    • 1-(Pivalyloxy)-4-methoxybenzene
    • 1-methoxy-4-pivaloyloxy-benzene
    • 1-Methoxy-4-pivaloyloxy-benzol
    • 2,2-Dimethylpropanoic acid, 4-methoxyphenyl ester
    • 2,2-dimethyl-propanoic acid,4-methoxyphenyl ester
    • 4-methoxyphenyl 2,2-dimethylpropionate
    • AC1L7XM7
    • NSC254050
    • Pivalinsaeure-(p-methoxy-phenylester)
    • E87635
    • ASIMJPKPWCJCKI-UHFFFAOYSA-N
    • NSC-254050
    • DTXSID00312372
    • 4-Methoxyphenyl Pivalate
    • SY333389
    • AKOS002952963
    • SCHEMBL11596680
    • MFCD02339488
    • 19820-47-4
    • Inchi: 1S/C12H16O3/c1-12(2,3)11(13)15-10-7-5-9(14-4)6-8-10/h5-8H,1-4H3
    • InChI Key: ASIMJPKPWCJCKI-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC)C(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
  • LogP: 2.64670
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